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Compound of Interest

Compound Name: Hexafluorobenzene

Cat. No.: B1203771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physicochemical

properties of hexafluorobenzene (C₆F₆). The information is curated to support research,

scientific analysis, and applications in drug development, with a focus on delivering precise

data and methodological insights.

Core Physicochemical Properties
Hexafluorobenzene is a colorless liquid at room temperature, notable for its high density and

distinct volatility. It is a derivative of benzene where all hydrogen atoms are replaced by

fluorine, a substitution that profoundly influences its physical and chemical characteristics.

Quantitative Data Summary
The key physicochemical properties of hexafluorobenzene are summarized in the table below

for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₆F₆ [1][2][3]

Molecular Weight 186.05 g/mol [1][2][3]

Appearance Colorless liquid [1][2][3]

Density 1.612 g/mL at 25 °C [1][2][3]

Melting Point 5.2 °C (41.4 °F; 278.3 K) [1][2]

Boiling Point 80.3 °C (176.5 °F; 353.4 K) [1][2]

Vapor Pressure 84.5 mmHg at 20 °C [2]

Refractive Index (n²⁰/D) 1.377 [1][2]

Flash Point 10 °C (50 °F) [1]

Solubility in Water Immiscible [3]

Solubility in Organic Solvents
Soluble in non-polar organic

solvents
[3]

Spectroscopic Properties
The unique electronic structure of hexafluorobenzene gives rise to characteristic spectral

signatures, making it a valuable compound in various spectroscopic applications, particularly in

Nuclear Magnetic Resonance (NMR).

NMR Spectroscopy
Hexafluorobenzene is widely used as a solvent and a reference standard in ¹⁹F and ¹³C NMR

spectroscopy.[2]

¹⁹F NMR: The ¹⁹F NMR spectrum of hexafluorobenzene exhibits a single sharp peak, a

consequence of the chemical equivalence of all six fluorine atoms. This characteristic makes it

an excellent reference standard in ¹⁹F NMR.[4][5]

¹³C NMR: The ¹³C NMR spectrum shows a single resonance, indicating the magnetic

equivalence of the six carbon atoms. This signal is split into a complex multiplet due to coupling
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with the six fluorine atoms. While detailed coupling constants can be complex to resolve, the

primary resonance provides a clear marker.

Nucleus Chemical Shift (δ) ppm Coupling Information

¹⁹F ~ -163 ppm (relative to CFCl₃) Single, sharp peak

¹³C ~ 138 ppm (relative to TMS)
Complex multiplet due to C-F

coupling

Infrared (IR) Spectroscopy
The IR spectrum of hexafluorobenzene is characterized by strong absorptions corresponding

to C-F and C-C bond vibrations within the aromatic ring.

Wavenumber (cm⁻¹) Vibrational Mode

~1520 C-C stretching

~1010 C-F stretching

~695 Ring deformation

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of

hexafluorobenzene are outlined below. These protocols are generalized from standard

laboratory practices.

Determination of Boiling Point by Distillation
This method measures the temperature at which the vapor pressure of the liquid equals the

atmospheric pressure.

Apparatus:

Distillation flask

Condenser
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Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume of hexafluorobenzene (approximately 5-10 mL) into the distillation

flask and add a few boiling chips.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below

the side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This stable temperature is the boiling point.[6][7][8][9][10]

Record the atmospheric pressure at the time of the measurement, as boiling point is

pressure-dependent.

Determination of Density using a Pycnometer
This gravimetric method provides a highly accurate determination of a liquid's density.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Constant temperature water bath

Procedure:
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Thoroughly clean and dry the pycnometer and weigh it accurately on an analytical balance

(m₁).

Fill the pycnometer with distilled water and place it in a constant temperature water bath

(e.g., 25 °C) to allow the liquid to reach thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the

pycnometer and weigh it again (m₂).

Empty and dry the pycnometer, then fill it with hexafluorobenzene.

Repeat the thermal equilibration and weighing process (m₃).

The density of hexafluorobenzene (ρ_hfb) can be calculated using the following formula:

ρ_hfb = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.[11][12][13][14]

Measurement of Refractive Index using an Abbe
Refractometer
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Apparatus:

Abbe Refractometer

Constant temperature water bath

Dropper

Procedure:

Ensure the prism of the Abbe refractometer is clean and dry.

Calibrate the instrument using a standard with a known refractive index, typically distilled

water.
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Place a few drops of hexafluorobenzene onto the prism using a clean dropper.

Close the prism and allow a few moments for the sample to reach the temperature of the

instrument, which should be maintained by a constant temperature water bath (e.g., 20 °C).

Adjust the refractometer until the dividing line between the light and dark fields is sharp and

centered in the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.[1][15][16][17][18]

Visualizations
The following diagrams illustrate key relationships and workflows related to

hexafluorobenzene.
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Relationship between properties and applications of hexafluorobenzene.
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Experimental workflow for boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexafluorobenzene: A Comprehensive Technical Guide
to its Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203771#physicochemical-properties-of-
hexafluorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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